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Compound of Interest

Compound Name:

4-[(4-

Ethoxyphenoxy)methyl]benzohydr

azide

CAS No.: 380170-20-7

Cat. No.: B449528

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical compound 4-[(4-
Ethoxyphenoxy)methyl]benzohydrazide, including its nomenclature, synthesis, and potential

biological significance. As this appears to be a novel or less-common compound, this paper

combines established chemical principles with data from closely related analogues to offer a

thorough scientific profile.

Chemical Identity and Nomenclature
The precise identification and naming of a compound are fundamental for clear scientific

communication. This section outlines the systematic IUPAC name and relevant synonyms for

the molecule in focus.

IUPAC Name
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The systematic name for the compound, following the International Union of Pure and Applied

Chemistry (IUPAC) nomenclature, is 4-[(4-Ethoxyphenoxy)methyl]benzohydrazide.

This name is derived by identifying the parent structure as a benzohydrazide, which is a

benzene ring attached to a carbohydrazide group (-CONHNH₂). The substitution on the

benzene ring is at the 4-position. The substituent is a methyl group, which is in turn substituted

with a 4-ethoxyphenoxy group.

Synonyms
A common and acceptable synonym for this compound is 4-(4-Ethoxy-phenoxymethyl)-benzoic

acid hydrazide. This name treats the core as a benzoic acid hydrazide with a more complex

substituent at the 4-position.

Chemical Structure
The two-dimensional structure of 4-[(4-Ethoxyphenoxy)methyl]benzohydrazide is illustrated

below.

Figure 1: 2D structure of 4-[(4-Ethoxyphenoxy)methyl]benzohydrazide.

Physicochemical Properties
As of the time of this writing, there is no experimental data available for 4-[(4-
Ethoxyphenoxy)methyl]benzohydrazide in public chemical databases. Therefore, the

following properties have been predicted using computational methods, providing a reasonable

estimation for this molecule.
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Property Predicted Value

Molecular Formula C₁₆H₁₈N₂O₃

Molecular Weight 286.33 g/mol

logP (Octanol-Water Partition Coefficient) 2.8

Topological Polar Surface Area (TPSA) 70.9 Å²

Hydrogen Bond Donors 2

Hydrogen Bond Acceptors 4

Rotatable Bonds 6

These values were calculated using publicly available chemical property prediction tools and

should be considered as estimates.

Proposed Synthesis Pathway
While a specific synthesis for 4-[(4-Ethoxyphenoxy)methyl]benzohydrazide has not been

published, a reliable synthetic route can be proposed based on established methods for

analogous compounds.[1] The synthesis is a two-step process, starting from commercially

available materials.

Ethyl 4-(bromomethyl)benzoate

Ethyl 4-[(4-ethoxyphenoxy)methyl]benzoate

Williamson Ether Synthesis
(K2CO3, Acetone)

4-Ethoxyphenol
4-[(4-Ethoxyphenoxy)methyl]benzohydrazide

Hydrazinolysis
(Ethanol, Reflux)

Hydrazine hydrate

Click to download full resolution via product page

Figure 2: Proposed two-step synthesis of the target compound.
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Step 1: Synthesis of Ethyl 4-[(4-
ethoxyphenoxy)methyl]benzoate
This step involves a Williamson ether synthesis, a robust and widely used method for forming

ethers.

Protocol:

To a solution of 4-ethoxyphenol (1.0 equivalent) in acetone, add potassium carbonate (1.5

equivalents).

Stir the mixture at room temperature for 30 minutes.

Add ethyl 4-(bromomethyl)benzoate (1.0 equivalent) to the reaction mixture.

Reflux the reaction mixture for 12-18 hours, monitoring the progress by thin-layer

chromatography (TLC).

After completion, filter the reaction mixture to remove the inorganic salts.

Evaporate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain pure ethyl 4-[(4-

ethoxyphenoxy)methyl]benzoate.

Causality: Potassium carbonate acts as a base to deprotonate the phenolic hydroxyl group of

4-ethoxyphenol, forming a more nucleophilic phenoxide. This phenoxide then displaces the

bromide from ethyl 4-(bromomethyl)benzoate in an Sₙ2 reaction to form the ether linkage.

Acetone is a suitable polar aprotic solvent for this reaction.

Step 2: Synthesis of 4-[(4-
Ethoxyphenoxy)methyl]benzohydrazide
The final step is the conversion of the ethyl ester to the corresponding benzohydrazide.

Protocol:

Dissolve ethyl 4-[(4-ethoxyphenoxy)methyl]benzoate (1.0 equivalent) in ethanol.
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Add an excess of hydrazine hydrate (5-10 equivalents).

Reflux the reaction mixture for 8-12 hours.[1]

Monitor the reaction by TLC until the starting ester is consumed.

Upon completion, cool the reaction mixture to room temperature.

The product, 4-[(4-Ethoxyphenoxy)methyl]benzohydrazide, is expected to precipitate from

the solution.

Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

Causality: Hydrazine is a strong nucleophile that readily attacks the electrophilic carbonyl

carbon of the ester. The subsequent elimination of ethanol results in the formation of the stable

hydrazide. The large excess of hydrazine hydrate drives the reaction to completion.

Potential Biological and Pharmacological
Significance
The benzohydrazide moiety is a well-known pharmacophore present in a variety of biologically

active compounds. Derivatives of benzohydrazide have demonstrated a wide range of

pharmacological activities, including:

Antimicrobial Activity: Many benzohydrazide derivatives exhibit antibacterial and antifungal

properties.

Anti-inflammatory Activity: Some compounds containing the benzohydrazide scaffold have

shown potential as anti-inflammatory agents.

Anticancer Activity: The benzohydrazide structure has been incorporated into molecules with

demonstrated cytotoxic effects against various cancer cell lines.

The presence of the ethoxyphenoxy group in the target molecule may influence its lipophilicity

and ability to interact with biological targets. The ether linkage provides conformational

flexibility, which can be advantageous for binding to enzyme active sites or receptors.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9993917/
https://www.benchchem.com/product/b449528/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-4-ethoxyphenoxy-methyl-benzohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b449528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Given the established bioactivity of the benzohydrazide core, it is plausible that 4-[(4-
Ethoxyphenoxy)methyl]benzohydrazide could serve as a valuable lead compound in drug

discovery programs. Further research into its synthesis and biological evaluation is warranted

to explore its therapeutic potential.

Safety and Handling
As there is no specific safety data for 4-[(4-Ethoxyphenoxy)methyl]benzohydrazide, it

should be handled with the standard precautions for a novel chemical compound of unknown

toxicity. It is recommended to:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

For related benzohydrazide compounds, common hazard statements include skin, eye, and

respiratory irritation.[2]

Conclusion
4-[(4-Ethoxyphenoxy)methyl]benzohydrazide is a molecule of interest due to the prevalence

of the benzohydrazide scaffold in medicinal chemistry. While direct experimental data for this

compound is lacking, this guide provides a robust framework for its nomenclature, a plausible

and detailed synthetic route, and an informed perspective on its potential biological significance

based on the activities of related structures. The protocols and information presented herein

are intended to facilitate further research and exploration of this and similar chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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